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Compound of Interest

Compound Name: Vat Black 16

CAS No.: 1328-19-4

Cat. No.: B074306

Get Quote

Executive Summary & Core Directive
Vat Black 16 (Chemical Name: Violanthrone or Isoviolanthrone derivatives; C.I. 59855)

represents a class of polycyclic aromatic hydrocarbon (PAH) carbonyls. While historically

utilized as an industrial dye for cellulosics, its extended

-conjugated backbone and redox-active carbonyl (

) centers make it a high-potential candidate for organic electrode materials (OEMs) in Lithium-
ion (LIB) and Sodium-ion (SIB) batteries.

Why Vat Black 16?

Sustainability: Free from critical heavy metals (Co, Ni).

Stability: The fused ring structure offers superior insolubility in organic electrolytes compared

to smaller quinones, mitigating the "shuttle effect" (active material dissolution).

Versatility: Functions as both a high-capacity cathode (via carbonyl redox) and an artificial

SEI precursor for Li-metal anodes.[1]
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The Challenge: Commercial Vat Black 16 is engineered for dyeing, not electrochemistry. It

typically contains dispersing agents (lignosulfonates), salts (

), and isomers that are detrimental to battery performance. This guide provides the mandatory
purification and processing protocols required to convert commercial-grade dye into battery-
grade active material.

Material Science & Mechanism
Chemical Identity & Redox Mechanism
The energy storage capability of Vat Black 16 stems from the reversible enolization of its

carbonyl groups. During discharge (lithiation), the carbonyl oxygens accept electrons and

coordinate with

ions.

Theoretical Capacity:

(based on 2

transfer per molecule).

Voltage Plateau: Typically

vs.

.

DOT Diagram 1: Redox Mechanism of Violanthrone (Vat Black 16)
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Figure 1: Reversible lithiation mechanism. The carbonyl groups act as redox centers while the

aromatic core provides structural stability.

Protocol A: Purification of Commercial Vat Black 16
Critical Warning: Do NOT use raw commercial Vat Black 16 directly. The presence of ionic

salts and surfactants will cause parasitic side reactions and electrolyte decomposition.

Reagents Required[2][3][4][5][6][7]
Raw Vat Black 16 (Commercial Grade)

Concentrated Sulfuric Acid (

, 98%)

Deionized Water (DI

)

Ethanol (Absolute)

Acetone

Step-by-Step Acid Pasting & Reprecipitation
Dissolution: Slowly add 5.0 g of raw Vat Black 16 powder into 100 mL of concentrated

at room temperature.

Observation: The solution should turn a deep violet/purple color. This confirms the

protonation of the violanthrone structure.

Note: Insoluble residue indicates inert fillers (carbon black or silica); filter these out using a

glass frit if present.

Precipitation (Acid Pasting): Pour the purple acid solution dropwise into 1000 mL of ice-cold

DI water under vigorous stirring.
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Mechanism:[2][3][4][5] Rapid dilution causes the dye to crash out as extremely fine

nanoparticles, maximizing surface area.

Washing: Filter the precipitate. Wash sequentially with:

DI Water (until pH is neutral, ~7.0).

Ethanol (to remove organic impurities).

Acetone (to remove moisture).

Drying: Dry the purified cake in a vacuum oven at 120°C for 12 hours.

Sublimation (Optional for High Purity): For fundamental studies, sublime the dried powder at

400°C under high vacuum (

Torr) to obtain crystalline violanthrone.

Protocol B: Electrode Fabrication
Organic materials are electrically insulating. A conductive network is mandatory.

Formulation
Component Weight % Function

Recommended
Material

Active Material 60% Li-storage Purified Vat Black 16

Conductive Additive 30% Electron transport
Super P / CNTs (1:1

mix)

Binder 10% Mechanical integrity
PVDF (Polyvinylidene

fluoride)

Slurry Preparation Workflow
Dry Mixing: Pestle mix the Purified Vat Black 16 and Super P/CNTs for 15 minutes to ensure

intimate contact.
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Binder Dissolution: Dissolve PVDF in NMP (N-methyl-2-pyrrolidone) to create a 5% clear

solution.

Dispersion: Add the dry powder mix to the binder solution.

Homogenization: Ball mill (zirconia balls) or planetary mix for 4 hours at 300 rpm.

Quality Check: The slurry must be glossy and smooth with no visible agglomerates.

Coating: Doctor blade coat onto Aluminum Foil (current collector).

Target Loading: 1.5 - 2.0 mg/cm².

Drying: Vacuum dry at 80°C for 12 hours.

Protocol C: Electrochemical Characterization
DOT Diagram 2: Experimental Workflow
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Figure 2: From raw dye to battery data. Verification at Step 2 is crucial to ensure salts are

removed.

Cell Assembly (CR2032 Type)
Anode: Lithium Metal Chip (15.6 mm diameter).

Separator: Glass Fiber (Whatman GF/D) or Celgard 2400.

Note: Glass fiber is preferred for organic cathodes to ensure good electrolyte wetting.

Electrolyte: 1.0 M

in EC:DEC (1:1 v/v).
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Additive: Add 5% FEC (Fluoroethylene carbonate) if cycling stability is poor.

Testing Parameters
Cyclic Voltammetry (CV):

Voltage Window: 1.5 V – 4.2 V vs.

.

Scan Rate: 0.1 mV/s.

Expected Feature: Distinct redox pairs around 2.4 V (reduction) and 2.6 V (oxidation).

Galvanostatic Charge/Discharge (GCD):

Current Density: 0.1 C (approx. 10-15 mA/g) for formation cycles.

Cycling: 100 cycles at 0.5 C.

Advanced Application: Anode Protection (Artificial
SEI)
Recent literature suggests Vat Black 16 (Violanthrone-79 derivatives) can serve as an

electrolyte additive.

Protocol: Dissolve trace amounts (0.05 wt%) of purified Vat Black 16 into the ether-based

electrolyte.

Mechanism: The molecule polymerizes/deposits on the Li-metal anode surface, forming a

lithiophilic, conjugated layer that suppresses dendrite growth.

Troubleshooting & Optimization
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Issue Probable Cause Corrective Action

Low Capacity (<80 mAh/g) Impure material (dead mass)
Repeat Acid Pasting; ensure

salt removal.

Rapid Fading Active material dissolution

Use high-concentration

electrolyte (HCE) or switch to

ether-based electrolyte.

High Polarization Poor conductivity
Increase Carbon Black content

to 40% or use CNTs.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 10 Tech Support

https://www.google.com/url?sa=E&q=https%3A%2F%2Fonlinelibrary.wiley.com%2Fdoi%2F10.1002%2Fanie.202005607
https://www.researchgate.net/publication/378892143_Coordination_complexes_of_reduced_organic_dye_isoviolanthrone_with_transition_metals_MnII_and_lanthanides_DyIII_GdIII_NdIII
https://www.researchgate.net/publication/259699287_Indigo_carmine_An_organic_crystal_as_a_positive-electrode_material_for_rechargeable_sodium_batteries
https://www.researchgate.net/publication/259699287_Indigo_carmine_An_organic_crystal_as_a_positive-electrode_material_for_rechargeable_sodium_batteries
https://www.researchgate.net/publication/259699287_Indigo_carmine_An_organic_crystal_as_a_positive-electrode_material_for_rechargeable_sodium_batteries
https://www.google.com/url?sa=E&q=https%3A%2F%2Fwww.nature.com%2Farticles%2Fsrep03650
https://www.google.com/url?sa=E&q=https%3A%2F%2Fwww.european-mrs.com%2Fmeetings%2F2014-spring
https://www.researchgate.net/publication/378892143_Coordination_complexes_of_reduced_organic_dye_isoviolanthrone_with_transition_metals_MnII_and_lanthanides_DyIII_GdIII_NdIII
https://www.researchgate.net/publication/259699287_Indigo_carmine_An_organic_crystal_as_a_positive-electrode_material_for_rechargeable_sodium_batteries
https://www.google.com/url?sa=E&q=https%3A%2F%2Fdoi.org%2F10.1016%2Fj.poly.2024.116850
https://www.benchchem.com/product/b074306/docs?utm_src=pdf-body#application-note-vat-black-16-violanthrone-for-next-gen-energy-storage
https://www.google.com/url?sa=E&q=http%3A%2F%2Fwww.worlddyevariety.com%2Fvat-dyes%2Fvat-black-16.html
https://www.benchchem.com/product/b074306?utm_src=pdf-custom-synthesis#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b074306?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Sources

1. osti.gov [osti.gov]

2. cottoninc.com [cottoninc.com]

3. eprints.whiterose.ac.uk [eprints.whiterose.ac.uk]

4. justdial.com [justdial.com]

5. pubs.acs.org [pubs.acs.org]

6. researchgate.net [researchgate.net]

7. researchgate.net [researchgate.net]

To cite this document: BenchChem. [Application Note: Vat Black 16 (Violanthrone) for Next-
Gen Energy Storage]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b074306/docs#application-note-vat-black-16-
violanthrone-for-next-gen-energy-storage]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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